Cas no 1203705-56-9 (Ethyl 2-bromo-7-hydroxypyrazolo-1,5-apyrimidine-6-carboxylate)

• Product Name: Ethyl 2-bromo-7-hydroxypyrazolo-1,5-apyrimidine-6-carboxylate
• CAS No: 1203705-56-9
• MF: C₉H₈BrN₃O₃
• MW: 286.082120895386
• MDL: MFCD28400616
• CID: 4685452
• Update Time: 2025-06-08

Ethyl 2-bromo-7-hydroxypyrazolo-1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-7-hydroxypyrazolo-[1,5-a]pyrimidine-6-carboxylate
• ethyl 2-bromo-7-hydroxypyrazolo[1,5-a]pyrimidine-6-carboxylate
• Ethyl 2-bromo-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylate
• Ethyl 2-bromo-7-hydroxypyrazolo-1,5-apyrimidine-6-carboxylate

• MDL： MFCD28400616
• Inchi： 1S/C9H8BrN3O3/c1-2-16-9(15)5-4-11-7-3-6(10)12-13(7)8(5)14/h3-4,12H,2H2,1H3
• InChI Key： UGJQRNVHBKCDKJ-UHFFFAOYSA-N
• SMILES： BrC1=CC2=NC=C(C(=O)OCC)C(N2N1)=O

Computed Properties

• Exact Mass: 284.975
• Monoisotopic Mass: 284.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on Ethyl 2-bromo-7-hydroxypyrazolo-1,5-apyrimidine-6-carboxylate

Research Brief on Ethyl 2-bromo-7-hydroxypyrazolo-1,5-apyrimidine-6-carboxylate (CAS: 1203705-56-9)

Ethyl 2-bromo-7-hydroxypyrazolo-1,5-apyrimidine-6-carboxylate (CAS: 1203705-56-9) is a pyrazolopyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting protein kinases and other enzymes involved in critical cellular pathways. Recent studies have explored its utility in the development of novel therapeutic agents for cancer, inflammatory diseases, and infectious disorders.

The structural features of Ethyl 2-bromo-7-hydroxypyrazolo-1,5-apyrimidine-6-carboxylate make it a versatile scaffold for chemical modifications. The presence of a bromo substituent at the 2-position and a hydroxyl group at the 7-position allows for diverse functionalization, enabling the creation of libraries of analogs with varying biological activities. Researchers have leveraged this compound to design inhibitors of cyclin-dependent kinases (CDKs), phosphoinositide 3-kinases (PI3Ks), and other kinases implicated in disease pathogenesis.

Recent synthetic methodologies have focused on optimizing the production of Ethyl 2-bromo-7-hydroxypyrazolo-1,5-apyrimidine-6-carboxylate to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel one-pot synthesis approach that reduces the number of steps and minimizes the formation of byproducts. This advancement is particularly important for scaling up production to meet the demands of preclinical and clinical studies.

In terms of biological activity, derivatives of Ethyl 2-bromo-7-hydroxypyrazolo-1,5-apyrimidine-6-carboxylate have demonstrated promising results in vitro and in vivo. For instance, a series of analogs were evaluated for their inhibitory effects on CDK2/cyclin E, showing IC50 values in the low micromolar range. These findings suggest potential applications in cancer therapy, where CDK2 inhibition is a validated strategy for arresting tumor cell proliferation.

Another area of interest is the compound's role in modulating inflammatory responses. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives exhibit potent anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines such as TNF-α and IL-6. This highlights the compound's potential as a starting point for developing new anti-inflammatory drugs.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of Ethyl 2-bromo-7-hydroxypyrazolo-1,5-apyrimidine-6-carboxylate derivatives. Issues such as poor solubility and metabolic stability need to be addressed to enhance their drug-like characteristics. Ongoing research is exploring structural modifications, such as the introduction of solubilizing groups or the replacement of labile moieties, to overcome these limitations.

In conclusion, Ethyl 2-bromo-7-hydroxypyrazolo-1,5-apyrimidine-6-carboxylate (CAS: 1203705-56-9) represents a valuable building block in medicinal chemistry with broad applications in drug discovery. Continued research into its synthesis, derivatization, and biological evaluation is expected to yield new therapeutic candidates for a range of diseases. Future studies should focus on advancing the most promising analogs into preclinical development while addressing key pharmacokinetic challenges.